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Compound of Interest

Compound Name: SIB-1757

Cat. No.: B1681668 Get Quote

SIB-1757: Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information regarding the stability, storage, and handling of SIB-1757.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: How should I store the solid (powder) form of SIB-1757 upon receipt?

A: Upon receipt, the solid form of SIB-1757 should be stored at -20°C for long-term stability,

where it can be kept for up to 3 years.[1][2] For shorter periods, storage at 4°C is viable for up

to 2 years.[1]

Q2: What is the best solvent for dissolving SIB-1757?

A: Dimethyl sulfoxide (DMSO) is the most effective solvent for SIB-1757, achieving

concentrations as high as 12.5-43 mg/mL.[1][3] Other organic solvents like DMF (14 mg/mL)

and Ethanol (5-8.6 mg/mL) can also be used.[3][4] The compound is practically insoluble in

water and has very low solubility in PBS (pH 7.2) at 0.11 mg/mL.[4]

Q3: My SIB-1757 is not dissolving completely in DMSO. What can I do?
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A: If you encounter solubility issues, gentle warming (up to 60°C) and sonication are

recommended to facilitate dissolution.[1][2] It is also critical to use fresh, anhydrous DMSO, as

moisture-absorbing DMSO can significantly reduce the solubility of SIB-1757.[3]

Q4: How should I prepare a stock solution?

A: To prepare a stock solution, use fresh, anhydrous DMSO. For example, to create a 10 mM

stock solution, you would dissolve 10 mg of SIB-1757 (Formula Weight: 213.24 g/mol ) in

4.6896 mL of DMSO.[1] It is recommended to vortex and, if necessary, sonicate or warm the

solution to ensure it is fully dissolved and clear.

Q5: How should I store my SIB-1757 stock solutions?

A: For optimal stability, aliquot the stock solution into single-use vials to avoid repeated freeze-

thaw cycles.[1][3] Store these aliquots at -80°C.

Q6: What is the stability of SIB-1757 in solution?

A: When stored in a solvent at -80°C, SIB-1757 stock solutions are stable for up to 6 months to

a year.[1][3] If stored at -20°C, the stability is reduced to approximately one month.[1][3] For in-

vivo experiments where the compound is mixed into aqueous solutions with carriers like

PEG300, Tween80, or corn oil, the mixed solution should be used immediately for best results.

[3]

Data Summary
Solubility Data
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Solvent Concentration Notes

DMSO 5.5 - 43 mg/mL

Sonication and warming may

be required. Use fresh,

anhydrous DMSO.[1][2][3][4]

DMF 14 mg/mL

Ethanol 5 - 8.6 mg/mL

PBS (pH 7.2) 0.11 mg/mL Considered poorly soluble.[4]

Water Insoluble

Storage Conditions
Form

Storage
Temperature

Duration Recommendations

Powder (Solid) -20°C 3 years

Recommended for

long-term storage.[1]

[2]

4°C 2 years
Suitable for shorter-

term storage.[1]

In Solvent -80°C 6 - 12 months

Recommended for

stock solutions.

Aliquot to avoid

freeze-thaw cycles.[1]

[3]

-20°C 1 month
For short-term

solution storage.[1][3]

Protocols & Workflows
Protocol: Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh out the desired amount of SIB-1757 powder (Formula Weight:

213.24 g/mol ). For instance, 5 mg.
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Solvent Addition: Using the formula: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) /

Concentration (mol/L), calculate the required volume of DMSO. For 5 mg at 10 mM, this is

2.345 mL.

Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the SIB-1757 powder.

Mixing: Vortex the solution thoroughly. If particulates remain, sonicate the vial or warm it

gently to 60°C until the solution is clear.[1]

Storage: Aliquot the clear stock solution into single-use, light-protected vials. Store

immediately at -80°C for long-term stability.

Recommended Handling Workflow
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Caption: Recommended workflow for handling and storing SIB-1757.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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